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Compound of Interest

Compound Name: Persianone

cat. No.: B161326

Persianone: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Persianone is a naturally occurring dimeric diterpene that has been isolated from Ballota
aucheri, a plant belonging to the Lamiaceae family.[1][2] This document provides a concise
technical summary of the currently available information on Persianone, focusing on its
physicochemical properties. It is important to note that while the molecular characteristics of
Persianone have been defined, extensive research into its biological activities and
mechanisms of action has not yet been published in readily accessible scientific literature.
Therefore, this guide serves as a foundational reference, highlighting both what is known and
the existing gaps in knowledge to encourage further scientific inquiry.

Physicochemical Data

The fundamental molecular properties of Persianone are summarized in the table below. This
information is critical for any experimental design, including analytical method development,
dosage calculations, and computational modeling.
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Property Value Source(s)
Molecular Formula CaoH5606 [1]
Molecular Weight 632.88 g/mol [1]
Chemical Class Dimeric Diterpene

Natural Source Ballota aucheri (aerial parts) [1112]

CAS Number 170894-20-9 [1]

Biological Activity and Therapeutic Potential: A
Knowledge Gap

As of the latest literature reviews, there is a notable absence of published studies detailing the
specific biological activities, mechanisms of action, or therapeutic potential of Persianone.
While many compounds isolated from the Ballota genus and the broader Lamiaceae family
have been reported to exhibit a range of pharmacological effects—including antimicrobial, anti-
inflammatory, and cytotoxic activities—no such data is currently available for Persianone itself.

This lack of information presents a significant opportunity for original research. Scientists in
drug discovery and natural product chemistry may find Persianone to be a promising
candidate for screening in various biological assays.

Experimental Protocols

Due to the absence of published experimental studies on the biological effects of Persianone,
this document cannot provide detailed methodologies for its biological evaluation.

Future Research Directions

The current state of knowledge on Persianone underscores the need for further investigation.
A logical workflow for future research is proposed below. This workflow outlines the necessary
steps to elucidate the biological and pharmacological profile of this natural product.
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Proposed Research Workflow for Persianone.

Conclusion

Persianone is a well-characterized dimeric diterpene from Ballota aucheri in terms of its
chemical structure. However, its biological profile remains largely unexplored. This presents a
clear and compelling opportunity for the scientific community to investigate its potential
pharmacological properties. The information and proposed research workflow provided in this
guide are intended to serve as a starting point for researchers and drug development
professionals interested in advancing the study of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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